Cas no 1094598-37-4 (Venlafaxine N-Oxide)

• Product Name: Venlafaxine N-Oxide
• CAS No: 1094598-37-4
• MF: C₁₇H₂₇NO₃
• MW: 293.401
• CID: 1004460
• PubChem ID: 76559643
• Update Time: 2025-09-26

Venlafaxine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(DiMethyloxidoaMino)-1-(4-Methoxyphenyl)ethyl]cyclohexanol
• Venlafaxine N-Oxide
• Cyclohexanol, 1-[2-(dimethyloxidoamino)-1-(4-methoxyphenyl)ethyl]-; Venlafaxine N-Oxide
• venlafaxine-n-oxide
• NS00000630
• DTXSID90891489
• 1094598-37-4
• 2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)-N,N-dimethylethanamine oxide
• CHEBI:181296
• XGQ463D5YW
• Cyclohexanol, 1-[2-(dimethyloxidoamino)-1-(4-methoxyphenyl)ethyl]-
• SCHEMBL3276808

• Inchi： InChI=1S/C17H27NO3/c1-18(2,20)13-16(17(19)11-5-4-6-12-17)14-7-9-15(21-3)10-8-14/h7-10,16,19H,4-6,11-13H2,1-3H3
• InChI Key： LASJEFFANGIOGZ-UHFFFAOYSA-N
• SMILES： C[N+](C)(CC(c1ccc(cc1)OC)C2(CCCCC2)O)[O-]

Computed Properties

• Exact Mass: 293.19900
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• Melting Point: 132-134°C
• Solubility: Chloroform (Slightly). Methanol (Slightly)
• PSA: 58.89000
• LogP: 3.06910

Venlafaxine N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer